Cas no 62811-39-6 ((2-nitroprop-2-en-1-yl)benzene)

(2-nitroprop-2-en-1-yl)benzene structure

62811-39-6 structure

Product Name:(2-nitroprop-2-en-1-yl)benzene

CAS No:62811-39-6

Molecular Formula:C₉H₉NO₂

Molecular Weight:163.17326

MDL:MFCD03844715

CID:430638

PubChem ID:575754

(2-nitroprop-2-en-1-yl)benzene Properties

Names and Identifiers

- Benzene, (2-nitro-2-propenyl)-
- 2-NITRO-1-PHENYLPROPENE,
- 2-NITROPROP-1-ENYLBENZENE
- 2-nitroprop-2-enylbenzene
- (2-nitroprop-2-en-1-yl)benzene
- (2-Nitro-2-propenyl)benzene #
- (2-Nitro-2-propenyl)benzene
- DTXSID90341792
- EN300-1608775
- SCHEMBL3890227
- 62811-39-6
- (2-Nitroallyl)-benzene
- MDL： MFCD03844715
- InChIKey： IOLFAUFETSIJDP-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NO2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6H,1,7H2
- SMILES： C=C(CC1=CC=CC=C1)[N+](=O)[O-]

Computed Properties

Exact Mass: 163.06337
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 163.063328530g/mol
Heavy Atom Count: 12
Complexity: 178
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 45.8Å²

Experimental Properties

PSA: 43.14

(2-nitroprop-2-en-1-yl)benzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00EISM-50mg	2-NITROPROP-1-ENYLBENZENE	62811-39-6	95%	50mg	$489.00
A2B Chem LLC	AG76742-1g	2-NITROPROP-1-ENYLBENZENE	62811-39-6		1g	$96.00	2024-04-19
Enamine	EN300-1608775-0.05g	(2-nitroprop-2-en-1-yl)benzene	62811-39-6	95%	0.05g	$345.0
eNovation Chemicals LLC	D585379-1g	(2'-nitro-2'propenyl)benzene	62811-39-6	95%	1g	$1250	2022-09-11

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